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Introduction

3-(Hydroxymethyl)cyclopentanone is a versatile bifunctional organic compound of significant
interest in medicinal chemistry and organic synthesis. Its unique structure, featuring both a
ketone and a primary alcohol on a cyclopentane ring, makes it a valuable chiral building block
for the synthesis of complex molecules. This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis, and its crucial role as an
intermediate, particularly in the development of HIV-1 entry inhibitors targeting the CCR5 co-
receptor.

Chemical and Physical Properties

The definitive Chemical Abstracts Service (CAS) number for 3-
(Hydroxymethyl)cyclopentanone is 113681-11-1.[1][2] This compound is typically a colorless
to light yellow liquid or oil under standard conditions.[3] It is soluble in a range of organic
solvents, including chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and
acetone.[4]
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Table 1: Physicochemical Properties of 3-

(Hydroxymethyl)cyclopentanone

Property Value Source
CAS Number 113681-11-1 [1][2]
Molecular Formula CeH1002 [11[3]
Molecular Weight 114.14 g/mol [5]
Appearance C.:olf)rle.ss to light yellow 3]
liquid/oil

Boiling Point (Predicted) 221.8+13.0°C [2]
Density (Predicted) 1.099 + 0.06 g/cm3 [2]

pKa (Predicted) 14.71+0.10 [2][3]
Storage Temperature 2-8°C [2][3]

Synthesis and Purification

A prominent and sustainable method for the synthesis of 3-(Hydroxymethyl)cyclopentanone
involves the catalytic conversion of 5-hydroxymethylfurfural (HMF), a biomass-derived platform
chemical.

Experimental Protocol: Synthesis from 5-
Hydroxymethylfurfural

This protocol is a representative method based on catalytic hydrogenation and rearrangement.
Materials:
e 5-Hydroxymethylfurfural (HMF)

e Supported catalyst (e.g., Copper-Alumina (Cu-Al20s3) or a precious metal catalyst like
Palladium on carbon)

o Deionized water (solvent)
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e Hydrogen (Hz) gas

e High-pressure reactor

« Filtration apparatus

o Extraction solvents (e.g., diethyl ether, ethyl acetate)
e Rotary evaporator

 Distillation apparatus

Procedure:

o Reaction Setup: A high-pressure reactor is charged with 5-hydroxymethylfurfural, the chosen
catalyst (e.g., Cu-Al203), and deionized water as the solvent.

e Hydrogenation: The reactor is sealed and purged with hydrogen gas to remove air. The
vessel is then pressurized with hydrogen to a specified pressure (e.g., 20-50 bar).

e Reaction Conditions: The reaction mixture is heated to a temperature between 140°C and
180°C and stirred for several hours to ensure complete conversion of the starting material.

o Work-up: After the reaction is complete, the reactor is cooled to room temperature and
carefully depressurized. The reaction mixture is filtered to remove the solid catalyst.

o Extraction: The aqueous filtrate is transferred to a separatory funnel and extracted multiple
times with an organic solvent such as diethyl ether or ethyl acetate.

« Purification: The combined organic extracts are dried over an anhydrous salt (e.g., sodium
sulfate), filtered, and the solvent is removed under reduced pressure using a rotary
evaporator. The resulting crude product can be further purified by vacuum distillation to yield
pure 3-(Hydroxymethyl)cyclopentanone.

Analytical Characterization

The identity and purity of 3-(Hydroxymethyl)cyclopentanone are typically confirmed using
standard analytical techniques.
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Experimental Protocol: GC-MS Analysis

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS).

e Asuitable capillary column (e.g., a non-polar or medium-polarity column).
Method:

o Sample Preparation: A dilute solution of 3-(Hydroxymethyl)cyclopentanone is prepared in
a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

« Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC inlet.

o Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g.,
helium) through the capillary column. The temperature of the GC oven is programmed to
ramp up, allowing for the separation of components based on their boiling points and
interactions with the column's stationary phase.

o Mass Spectrometry: As the separated components elute from the column, they enter the
mass spectrometer, where they are ionized (typically by electron ionization). The resulting
ions are separated based on their mass-to-charge ratio, generating a mass spectrum that
provides information about the molecular weight and fragmentation pattern of the analyte.

The retention time from the GC and the mass spectrum from the MS are used to identify and

confirm the presence of 3-(Hydroxymethyl)cyclopentanone.

Role in Drug Development: A Precursor to CCR5
Antagonists

3-(Hydroxymethyl)cyclopentanone is a key intermediate in the synthesis of certain HIV
chemokine CCR-5 receptor antagonists.[4] The CCR5 co-receptor is utilized by the most
common strains of HIV-1 to gain entry into host immune cells, such as T-cells and
macrophages. By blocking the interaction between the viral envelope protein gp120 and the
CCRS5 receptor, these antagonists effectively prevent viral entry and replication.

CCRS5 Signaling Pathway
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The C-C chemokine receptor type 5 (CCR5) is a G protein-coupled receptor (GPCR). Its
activation by natural chemokine ligands (e.g., RANTES, MIP-1a, MIP-1p3) or by the HIV-1
gp120 protein initiates a cascade of intracellular signaling events. This typically involves the
coupling to heterotrimeric G proteins, leading to the activation of phospholipase C (PLC), which
in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). These second
messengers lead to an increase in intracellular calcium concentrations and the activation of
protein kinase C (PKC), respectively. Downstream of these events, mitogen-activated protein
kinase (MAPK) pathways, including the p38 and JNK pathways, can be activated. CCR5
antagonists function by binding to the receptor and preventing the conformational changes
necessary for signal transduction and viral entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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